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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324 Get Quote

Introduction: Citronellyl tiglate (CAS No. 24717-85-9) is an ester formed from the reaction of

citronellol and tiglic acid.[1] It is a significant aroma chemical valued in the fragrance and flavor

industries for its complex scent profile.[1][2] Naturally occurring in plants such as geranium, it

imparts a multifaceted aroma characterized by floral, rosy, and fruity notes with green and

herbaceous undertones.[3][4] This document provides a comprehensive technical overview of

its chemical properties, synthesis, analytical evaluation, and application as a fragrance

ingredient, intended for researchers and professionals in the field.

Chemical and Physical Properties
Citronellyl tiglate is a colorless to pale yellow liquid.[1][3] Its identity and fundamental physical

characteristics are crucial for its handling, formulation, and quality control.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name
3,7-dimethyloct-6-enyl (E)-2-methylbut-2-
enoate[4][5][6]

CAS Number 24717-85-9[3][5][7]

Molecular Formula C₁₅H₂₆O₂[3][4][5][8]

Molecular Weight 238.37 g/mol [3][4][5][7]

FEMA Number 4295[3][4][7][9]

| EINECS Number | 246-426-2[3][5] |

Table 2: Physicochemical Data

Property Value Reference

Appearance
Colorless to pale straw-
colored liquid

[1][3]

Boiling Point 144-145 °C @ 9 mmHg [3][5][10]

Density 0.903 - 0.909 g/mL @ 25 °C [3][5][9]

Refractive Index 1.460 - 1.470 @ 20 °C [3][4][11]

Flash Point > 100 °C (> 212 °F) [3][5][9][12]

Vapor Pressure 0.0036 mmHg @ 20 °C [5][9]

Solubility
Soluble in alcohol; Insoluble in

water
[4][5][11]

logP (Octanol/Water) 5.6 - 5.99 (estimated) [3][5][12]

| Purity (by GC) | ≥ 95% (sum of isomers) |[5][7][12] |

Olfactory and Flavor Profile
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The primary value of Citronellyl tiglate lies in its distinctive aroma. It is classified as having a

medium-strength, floral-type odor with significant tenacity, lasting over 24 hours on a smelling

strip.[3][5]

Odor: The scent is predominantly described as floral, rosy (reminiscent of rose and geranium),

and fruity.[1][5][10] It possesses significant green, leafy, and herbaceous qualities, with some

sources noting balsamic, mushroom-like, or tea-like undertones.[3][5][9] This complexity makes

it a versatile ingredient for building natural-smelling accords.

Flavor: The flavor profile is characterized as green and leafy, with elements of rose, geranium,

and fruit, making it suitable for modifying fruit flavors like banana and apple.[5][9]

Table 3: Summary of Olfactory Descriptors

Source Descriptors

Bedoukian Research Leafy, rose, geranium[5]

Symrise
Very natural, leafy-rosy, geranium, with balsamic

fruity undertones[5]

Ernesto Ventós Flowery, rosy, fruity, mushroom-like[5]

Organica Aromatics Sweet rosy, fruity and floral[5]

| SRS Aromatics | Rose, fruity, floral, geranium, leafy, tea[5] |

Applications and Stability in Formulations
Citronellyl tiglate is used extensively in perfumery to add freshness, naturalness, and

complexity.[1]

Fine Fragrance: It is a key component in rose, geranium, tuberose, and lavender

compositions, as well as oriental and masculine notes like tobacco and honey.[5][9]

Personal Care: Due to its good stability, it is frequently used in shampoos, soaps, body

lotions, and antiperspirants.[1][5][9]
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Household Products: It is incorporated into detergents and cleaners, though its stability in

bleach is poor.[5][9]

Table 4: Stability in Consumer Product Bases

Product Base Stability Rating

Shampoo Very Good

Powder Very Good

Body Lotion Good

Soap Good

Antiperspirant Roll-on Good

APC Cleaner Good

Citric Cleaner Good

Bleach Poor

(Source: Symrise[5][9])

The recommended usage level can be up to 9.0% in a fragrance concentrate.[5][9]

Synthesis and Manufacturing
The most common industrial synthesis of Citronellyl tiglate is through the direct esterification

of citronellol with tiglic acid (the trans-isomer of 2-methyl-2-butenoic acid).[1][3]

Experimental Protocol: Fischer Esterification of
Citronellol
Objective: To synthesize Citronellyl tiglate from citronellol and tiglic acid.

Materials:

Citronellol (1 equivalent)
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Tiglic acid (1.1 equivalents)

Toluene (as solvent for azeotropic removal of water)

p-Toluenesulfonic acid (PTSA) or other acid catalyst (0.02 equivalents)

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (Brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A round-bottom flask is fitted with a Dean-Stark apparatus and a reflux condenser.

Citronellol, tiglic acid, toluene, and the acid catalyst are charged into the flask.

The mixture is heated to reflux. Water produced during the reaction is collected in the Dean-

Stark trap.

The reaction is monitored (e.g., by TLC or GC) until the starting material is consumed.

After cooling, the reaction mixture is transferred to a separatory funnel and washed

sequentially with water, 5% NaHCO₃ solution (to neutralize the acid catalyst), and brine.

The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under

reduced pressure.

The resulting crude product is purified by vacuum distillation to yield pure Citronellyl tiglate.
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Caption: A generalized workflow for the synthesis of Citronellyl tiglate.
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Analytical Methodologies
Protocol 1: Purity Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the purity of a Citronellyl tiglate sample and identify any impurities.

GC-MS is the standard industry method for analyzing volatile compounds like fragrance

ingredients.[13][14][15][16]

Instrumentation:

Gas Chromatograph (GC) with a flame ionization detector (FID) for quantification and a

Mass Spectrometer (MS) for identification.

Column: A nonpolar or mid-polar capillary column (e.g., HP-5ms, DB-35ms) is typically

suitable.[13]

Method:

Sample Preparation: Prepare a 1% solution of the Citronellyl tiglate sample in a suitable

solvent like ethanol or dichloromethane.[16]

GC Conditions:

Injector Temperature: 250 °C

Injection Volume: 1 µL (split ratio 50:1)

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Program: Start at 70 °C, hold for 2 minutes, then ramp at 5 °C/min to 240 °C, and

hold for 5 minutes.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.
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Mass Range: Scan from m/z 40 to 400.

Data Analysis:

Identify the Citronellyl tiglate peak based on its retention time and comparison of its

mass spectrum with a reference library (e.g., NIST, Wiley).

Calculate purity by the area percentage method from the GC-FID chromatogram.

Sample in Vial
Dilution in
Solvent

GC Injector
(Vaporization)

GC Column
(Separation)

MS Detector
(Ionization & Detection)

Data System
(Analysis)

Purity Report &
Spectrum ID

Click to download full resolution via product page

Caption: Standard analytical workflow for GC-MS analysis of a fragrance sample.

Protocol 2: Sensory Evaluation by Trained Panel
Objective: To characterize the olfactory profile of Citronellyl tiglate. Sensory analysis by

trained human panels remains the gold standard for evaluating fragrance materials.[17][18]

Procedure:

Panel Selection: Utilize a panel of 8-10 trained sensory assessors with demonstrated ability

to describe and differentiate floral and green aromas.

Sample Preparation: Prepare smelling strips (blotters) by dipping them to a 1 cm depth in a

10% solution of Citronellyl tiglate in a non-odorous solvent (e.g., diethyl phthalate or

ethanol). An undiluted sample should also be evaluated.

Evaluation:

Assessors evaluate the blotters at set time intervals (e.g., initial, 15 min, 1 hr, 4 hrs, 24

hrs) to track the odor evolution (top, middle, and base notes).

Evaluation is conducted in a controlled, odor-free environment.
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Assessors independently record olfactory descriptors and intensity ratings on a

standardized scale (e.g., 1-9).

Data Analysis: Compile the descriptors and intensity ratings. Analyze the frequency of

descriptors and the average intensity over time to build a comprehensive olfactory profile. A

Two-Alternative Forced Choice (2-AFC) test can be used to compare the sample against a

known standard.[17]

Biological Context: Olfactory Signal Transduction
The perception of Citronellyl tiglate begins when the molecule, carried through the air,

reaches the olfactory epithelium in the nasal cavity. It binds to specific Olfactory Receptors

(ORs) on the cilia of Olfactory Sensory Neurons (OSNs). This binding event initiates a G-

protein-coupled signaling cascade, leading to the generation of an electrical signal that is

transmitted to the olfactory bulb in the brain. The brain then integrates signals from various

activated OSNs to create the final perception of the scent.
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Caption: The generalized signal transduction pathway for odorant perception.
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Safety and Toxicology
Citronellyl tiglate is considered safe for use in fragrance and flavor applications under

established guidelines.

Table 5: Toxicological Data

Test Species Value Reference

Acute Oral LD₅₀ Rat > 5000 mg/kg [3][9]

Acute Dermal LD₅₀ Rabbit > 5000 mg/kg [3][9]

| Human Sensitization | Human | No sensitization @ 8% in petrolatum |[9] |

Table 6: Regulatory Information

Authority Status / Designation

IFRA
Subject to IFRA standards; compliant for
use in cosmetics[1][7]

FEMA GRAS
Generally Recognized As Safe as a flavoring

substance (No. 4295)[4][5]

JECFA
No safety concern at current intake levels as a

flavoring agent[4]

| GHS Classification | May cause an allergic skin reaction (H317); Very toxic to aquatic life with

long-lasting effects (H410)[7][19][20] |

Users should adhere to the Safety Data Sheet (SDS) for proper handling, including wearing

protective gloves and eyewear and ensuring good ventilation to avoid skin contact and

inhalation.[19][20][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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